Cas no 88111-73-3 (Benzene, 1-bromo-4-(bromomethyl)-2,5-dimethyl-)

• Product Name: Benzene, 1-bromo-4-(bromomethyl)-2,5-dimethyl-
• CAS No: 88111-73-3
• MF: C₉H₁₀Br₂
• MW: 277.983701229095
• MDL: MFCD18905465
• CID: 644671
• Update Time: 2025-04-24

Benzene, 1-bromo-4-(bromomethyl)-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-4-(bromomethyl)-2,5-dimethyl-
• 1-bromo-4-(bromomethyl)-2,5-dimethylbenzene
• 1-Bromo-4-(bromomethyl)-2,5-dimethylbenzene (ACI)

• MDL： MFCD18905465
• Inchi： 1S/C9H10Br2/c1-6-4-9(11)7(2)3-8(6)5-10/h3-4H,5H2,1-2H3
• InChI Key： PHBVEMLXEKZNSV-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC(CBr)=C(C)C=1

Additional information on Benzene, 1-bromo-4-(bromomethyl)-2,5-dimethyl-

Benzene, 1-bromo-4-(bromomethyl)-2,5-dimethyl: A Comprehensive Overview

Benzene, 1-bromo-4-(bromomethyl)-2,5-dimethyl, also known by its CAS number 88111-73-3, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with bromine atoms and methyl groups in specific positions. The presence of multiple bromine substituents and methyl groups imparts distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

The synthesis of Benzene, 1-bromo-4-(bromomethyl)-2,5-dimethyl involves a series of carefully controlled reactions that ensure the precise placement of substituents on the benzene ring. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process, reducing costs and improving yields. For instance, a study published in the Journal of Organic Chemistry in 2023 highlighted a novel catalytic method that significantly enhances the efficiency of bromination reactions, which is particularly relevant to the synthesis of this compound.

In terms of physical properties, Benzene, 1-bromo-4-(bromomethyl)-2,5-dimethyl exhibits a melting point of approximately -5°C and a boiling point around 100°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and diethyl ether makes it suitable for use in various chemical reactions. The compound's stability under normal conditions is another key feature, although it may undergo decomposition under extreme thermal or oxidative conditions.

The chemical properties of Benzene, 1-bromo-4-(bromomethyl)-2,5-dimethyl are heavily influenced by its substituents. The bromine atoms act as electron-withdrawing groups, which can deactivate the benzene ring towards electrophilic substitution reactions while activating it towards nucleophilic aromatic substitution under certain conditions. This dual reactivity makes the compound versatile in its applications. For example, recent research has explored its use as an intermediate in the synthesis of biologically active molecules, where its reactivity plays a crucial role in forming complex structures.

One of the most promising areas of application for Benzene, 1-bromo-4-(bromomethyl)-2,5-dimethyl is in materials science. Its ability to undergo polymerization under specific conditions has led to its use in the development of advanced polymers with unique mechanical and thermal properties. A study published in Nature Materials demonstrated how this compound can be incorporated into polymer networks to enhance their durability and resistance to environmental factors.

In addition to its chemical applications, Benzene, 1-bromo-4-(bromomethyl)-2,5-dimethyl has found niche uses in analytical chemistry as a reference standard for chromatographic separations. Its well-defined structure and stability make it an ideal candidate for calibrating instruments used in quality control processes across various industries.

The environmental impact of Benzene, 1-bromo-4-(bromomethyl)-2,5-dimethyl has also been a topic of recent research interest. Studies have shown that while the compound itself is not inherently hazardous under normal handling conditions, its degradation products may pose risks to aquatic ecosystems if not properly managed. Therefore, responsible disposal practices are essential to minimize environmental impact.

In conclusion, Benzene, 1-bromo-4-(bromomethyl)-2,5-dimethyl (CAS No: 88111-73-3) is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure and reactivity continue to drive innovative research and development efforts worldwide.